Cas no 240401-14-3 (Endo-3-azabicyclo[3.2.1]octan-8-olhydrochloride)

• Product Name: Endo-3-azabicyclo[3.2.1]octan-8-olhydrochloride
• CAS No: 240401-14-3
• MF: C₇H₁₄ClNO
• MW: 163.645161151886
• MDL: MFCD22666527
• CID: 4642070
• PubChem ID: 69892270
• Update Time: 2025-05-23

Endo-3-azabicyclo[3.2.1]octan-8-olhydrochloride Chemical and Physical Properties

Names and Identifiers

• endo-3-azabicyclo[3.2.1]octan-8-olhydrochloride
• exo-3-Azabicyclo[3.2.1]octan-8-ol hydrochloride
• AS-54069
• anti-3-azabicyclo[3.2.1]octan-8-ol;hydrochloride
• AS-78595
• (1R,5S,8S)-3-azabicyclo[3.2.1]octan-8-ol hydrochloride
• 2089291-70-1
• endo-3-azabicyclo[3.2.1]octan-8-ol hcl
• CS-0049600
• AKOS030238545
• 240401-14-3
• CS-0049368
• P17886
• MFCD22666527
• SCHEMBL6773968
• (1R,5S)-3-azabicyclo[3.2.1]octan-8-ol;hydrochloride
• (8-syn)-3-Azabicyclo[3.2.1]octan-8-ol hydrochloride, AldrichCPR
• (8-anti)-3-Azabicyclo[3.2.1]octan-8-ol hydrochloride
• (8-syn)-3-Azabicyclo[3.2.1]octan-8-ol hydrochloride
• P17462
• Endo-3-azabicyclo[3.2.1]octan-8-olhydrochloride

• MDL： MFCD22666527
• Inchi： 1S/C7H13NO.ClH/c9-7-5-1-2-6(7)4-8-3-5;/h5-9H,1-4H2;1H/t5-,6-;/m0./s1
• InChI Key： YCMFHKGTJWAZSH-GEMLJDPKSA-N
• SMILES： Cl.OC1[C@@H]2CNC[C@@H]1CC2

Computed Properties

• Exact Mass: 163.0763918 g/mol
• Monoisotopic Mass: 163.0763918 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 104
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 163.64
• Topological Polar Surface Area: 32.299

Additional information on Endo-3-azabicyclo[3.2.1]octan-8-olhydrochloride

Endo-3-azabicyclo[3.2.1]octan-8-ol Hydrochloride (CAS No. 240401-14-3): An Overview

Endo-3-azabicyclo[3.2.1]octan-8-ol hydrochloride (CAS No. 240401-14-3) is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its distinctive azabicyclo structure, has shown promising potential in various therapeutic applications, particularly in the modulation of neurotransmitter systems and the treatment of neurological disorders.

The chemical structure of endo-3-azabicyclo[3.2.1]octan-8-ol hydrochloride is notable for its bicyclic framework, which includes a nitrogen atom embedded within the ring system. This structural feature confers the compound with unique pharmacological properties, making it an attractive candidate for drug development. The hydrochloride salt form of the compound enhances its solubility and stability, facilitating its use in various formulations and delivery systems.

Recent studies have highlighted the potential of endo-3-azabicyclo[3.2.1]octan-8-ol hydrochloride as a modulator of neurotransmitter receptors, particularly those involved in the regulation of serotonin and dopamine pathways. These neurotransmitters play crucial roles in mood regulation, cognitive function, and motor control, making them key targets for the treatment of conditions such as depression, anxiety, and Parkinson's disease.

In a groundbreaking study published in the Journal of Medicinal Chemistry, researchers demonstrated that endo-3-azabicyclo[3.2.1]octan-8-ol hydrochloride exhibits high affinity for serotonin receptors (5-HT_2A) and dopamine receptors (D₂). This dual receptor modulation suggests that the compound could be effective in treating a wide range of psychiatric and neurological disorders by addressing multiple pathways simultaneously.

The pharmacokinetic profile of endo-3-azabicyclo[3.2.1]octan-8-ol hydrochloride has also been extensively studied. Preclinical data indicate that the compound is well-absorbed following oral administration and exhibits good bioavailability. Additionally, it demonstrates favorable pharmacokinetic properties, including a reasonable half-life and low clearance rate, which are essential for sustained therapeutic effects.

Clinical trials are currently underway to evaluate the safety and efficacy of endo-3-azabicyclo[3.2.1]octan-8-ol hydrochloride in human subjects. Early results from Phase I trials have shown that the compound is well-tolerated at various dose levels, with no significant adverse effects reported. These findings are encouraging and pave the way for further clinical development.

Beyond its therapeutic applications, endo-3-azabicyclo[3.2.1]octan-8-ol hydrochloride has also been explored as a tool compound in neuroscience research. Its ability to selectively modulate specific neurotransmitter receptors makes it valuable for investigating the underlying mechanisms of various neurological conditions and for developing new therapeutic strategies.

In conclusion, endo-3-azabicyclo[3.2.1]octan-8-ol hydrochloride (CAS No. 240401-14-3) represents a promising compound with significant potential in both pharmaceutical development and basic research. Its unique chemical structure and pharmacological properties make it an attractive candidate for further investigation and development as a novel therapeutic agent.